Cas no 2008386-98-7 (ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate)

• Product Name: ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate
• CAS No: 2008386-98-7
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 6078843
• PubChem ID: 132362780
• Update Time: 2025-05-20

ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate
• EN300-1267326
• 2008386-98-7

• Inchi： 1S/C10H17F2NO2/c1-2-15-9(14)10(7-8(11)12)3-5-13-6-4-10/h8,13H,2-7H2,1H3
• InChI Key： DWEITKQMVGLAOW-UHFFFAOYSA-N
• SMILES： FC(CC1(C(=O)OCC)CCNCC1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate

Ethyl 4-(2,2-Difluoroethyl)Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate, identified by the CAS number 2008386-98-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate features a piperidine ring substituted with a difluoroethyl group and an ethyl ester moiety, making it a unique molecule with distinct chemical properties.

The synthesis of ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate involves a series of well-established organic reactions. The piperidine ring is typically formed through intramolecular cyclization, followed by substitution reactions to introduce the difluoroethyl group and the ethyl ester functionality. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential use in pharmaceutical applications.

One of the most promising areas of research involving ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate is its application in drug design. Piperidine derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound for the development of anti-cancer therapies. Additionally, its fluorinated substituent enhances its lipophilicity and bioavailability, which are critical properties for drug candidates.

Recent studies have also explored the pharmacokinetic profile of ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate. Preclinical trials in animal models have demonstrated favorable absorption and distribution characteristics, suggesting that this compound has the potential to be an effective therapeutic agent. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability for long-term administration.

In terms of toxicity, ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate has been subjected to rigorous safety assessments. Acute and chronic toxicity studies in laboratory animals have revealed that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential as a safe and effective drug candidate.

Looking ahead, ongoing research is focused on optimizing the chemical structure of ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate to further enhance its pharmacological properties. This includes modifying the substituents on the piperidine ring to improve potency and selectivity against specific biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug.

In conclusion, ethyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate represents a compelling example of how advances in organic chemistry can lead to innovative therapeutic agents. With its unique chemical structure and promising biological profile, this compound holds great potential in the field of drug discovery and development.